![molecular formula C8H8N2O B112118 4-Amino-3-methoxybenzonitrile CAS No. 177476-76-5](/img/structure/B112118.png)
4-Amino-3-methoxybenzonitrile
Overview
Description
4-Amino-3-methoxybenzonitrile is a chemical compound with the molecular formula C8H8N2O . It has a molecular weight of 148.16 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring substituted with an amino group (NH2), a methoxy group (OCH3), and a nitrile group (CN) . The InChI code for this compound is InChI=1S/C8H8N2O/c1-11-8-4-6 (5-9)2-3-7 (8)10/h2-4H,10H2,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a computed XLogP3 value of 0.9, indicating its relative hydrophobicity . It has one hydrogen bond donor and three hydrogen bond acceptors .Scientific Research Applications
Corrosion Inhibition
- 4-Amino-3-methoxybenzonitrile derivatives are effective as corrosion inhibitors. One study found that these compounds exhibited significant inhibition efficiency on mild steel in acidic conditions, with the best inhibitor showing 97.83% efficiency at a specific concentration. The study used various techniques such as weight loss, electrochemical methods, scanning electron microscopy, and quantum chemical calculations to support these findings (Verma, Quraishi, & Singh, 2015).
Synthesis of Heterocyclic Compounds
- Amino-3-methoxybenzonitrile is used in the synthesis of heterocyclic compounds. For instance, a novel route was developed for synthesizing substituted 2-amino-4-quinazolinones. This process starts from difluoro-4-methoxybenzonitrile and involves several steps, including substitution, hydrolysis, condensation, and ring closure (Fray et al., 2006).
Thermal Performance in Explosive Materials
- In the synthesis of explosive materials, this compound derivatives play a role. A study synthesized 3,4-Bis(4′-amino-3′,5′-dinitrobenzene-1′-yl)furoxan from 4-methoxybenzonitrile and evaluated its thermal performance using various techniques like differential scanning calorimetry (Hui, 2012).
Applications in Fluorescence and Antibacterial Activity
- Amino-3-methoxybenzonitrile derivatives are used in fluorescence studies and possess antibacterial properties. A study synthesized a compound from chalcone and examined its spectral properties and antimicrobial activity, finding it to be an effective antibacterial agent (Khan, 2017).
Anti-tumor Activities
- Novel 4-aminoquinazoline derivatives synthesized from 3-methoxybenzonitrile exhibited anti-tumor activities. Preliminary bioassay tests showed significant activities against cell proliferation in specific cancer cell lines (Li, 2015).
Hydrogen-Bonding Studies
- Research on 4-aminobenzonitrile includes studies of its hydrogen bonding with alcohols like methanol and ethanol. This study helps in understanding the solvation sites and optimized geometries of such interactions (Alejandro et al., 2003).
Inhibitor for Aluminum Corrosion
- Aminobenzene-1,3-dicarbonitriles derivatives, including this compound, were studied as green corrosion inhibitors for aluminum in alkaline conditions. The study confirmed their effectiveness through various analytical methods (Verma et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for 4-Amino-3-methoxybenzonitrile are not available, compounds like this are often subjects of research in medicinal chemistry, materials science, and other fields. They can serve as building blocks for more complex molecules or be studied for their potential biological activities .
Properties
IUPAC Name |
4-amino-3-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCXGWOFGMVEUGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90473421 | |
Record name | 4-Amino-3-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177476-76-5 | |
Record name | 4-Amino-3-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-3-methoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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